Cas no 7234-20-0 (5,5,11,11,13,13-hexamethyl-1,3,7,9-tetraphenyltricyclo[7.5.1.1~3,7~]heptasiloxane)

• Product Name: 5,5,11,11,13,13-hexamethyl-1,3,7,9-tetraphenyltricyclo[7.5.1.1~3,7~]heptasiloxane
• CAS No: 7234-20-0
• MF: C₃₀H₃₈O₉Si₇
• MW: 739.215835094452
• CID: 1758602
• PubChem ID: 5249970
• Update Time: 2025-04-21

5,5,11,11,13,13-hexamethyl-1,3,7,9-tetraphenyltricyclo[7.5.1.1~3,7~]heptasiloxane Chemical and Physical Properties

Names and Identifiers

• 5,5,11,11,13,13-hexamethyl-1,3,7,9-tetraphenyltricyclo[7.5.1.1~3,7~]heptasiloxane
• DTXSID10413228
• AGN-PC-0LP5BQ
• 7234-20-0

• Inchi： 1S/C30H38O9Si7/c1-40(2)31-41(3,4)33-44(28-21-13-8-14-22-28)36-43(32-40,27-19-11-7-12-20-27)37-45(29-23-15-9-16-24-29)34-42(5,6)35-46(38-44,39-45)30-25-17-10-18-26-30/h7-26H,1-6H3
• InChI Key： TXBLMDFWRGITBA-UHFFFAOYSA-N
• SMILES： [Si]12(C3C=CC=CC=3)O[Si](C)(C)O[Si](C3C=CC=CC=3)(O[Si]3(C4C=CC=CC=4)O[Si](C)(C)O[Si](C)(C)O[Si](C4C=CC=CC=4)(O3)O1)O2

Computed Properties

• Exact Mass: 738.09006853g/mol
• Monoisotopic Mass: 738.09006853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 46
• Rotatable Bond Count: 4
• Complexity: 1000
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Density: 1.2
• Boiling Point: 523.2°C at 760 mmHg
• Flash Point: 237.8°C
• Refractive Index: 1.566
• PSA: 83.07000
• LogP: 3.66640